Cas no 155773-59-4 (2H-1-Benzopyran-2-one,7-methoxy-6-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-3,4-dimethyl-)
2H-1-Benzopyran-2-one,7-methoxy-6-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-3,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,7-methoxy-6-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-3,4-dimethyl-
- Anseculin
- 7-Methoxy-6-(3-(4-(2-methoxyphenyl)piperazin-1-yl)propoxy)3,4-dimethyl-2H-1-benzopyran-2-one
- 7-Methoxy-6-(3-(4-(o-methoxyphenyl)-1-piperazinyl)propoxy)-3,4-dimethylcoumarin
- 7-Methoxy-6-(3-(4-(o-methoxyphenyl)-1-piperazinyl)propoxy)-3,4-dimethylcoumarin.
- 7-methoxy-6-{3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy}-3,4-dimethyl-2H-chromen-2-one
- Ensaculin
- Ensaculin [INN]
- UNII-869PGR00AT
- Q5379899
- HY-19225A
- DTXSID10870034
- CHEMBL1963107
- SCHEMBL677971
- CS-0890382
- BDBM50362874
- 155773-59-4
- 869PGR00AT
- 7-Methoxy-6-{3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy}-3,4-dimethyl-2H-1-benzopyran-2-one
- 7-methoxy-6-[3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy]-3,4-dimethylchromen-2-one
- CHEMBL1940735
- Ensaculin (free base)
- NS00121396
- TS-09475
-
- Inchi: 1S/C26H32N2O5/c1-18-19(2)26(29)33-23-17-24(31-4)25(16-20(18)23)32-15-7-10-27-11-13-28(14-12-27)21-8-5-6-9-22(21)30-3/h5-6,8-9,16-17H,7,10-15H2,1-4H3
- InChI Key: FQELZLMTAPJJOL-UHFFFAOYSA-N
- SMILES: O(C1C(=CC2=C(C(C)=C(C)C(=O)O2)C=1)OC)CCCN1CCN(C2C=CC=CC=2OC)CC1
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 690
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 60.5Ų
2H-1-Benzopyran-2-one,7-methoxy-6-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-3,4-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A671105-1mg |
Ensaculin |
155773-59-4 | 98% | 1mg |
$111.0 | 2025-03-01 | |
| Ambeed | A671105-5mg |
Ensaculin |
155773-59-4 | 98% | 5mg |
$272.0 | 2025-03-01 | |
| Ambeed | A671105-10mg |
Ensaculin |
155773-59-4 | 98% | 10mg |
$408.0 | 2025-03-01 | |
| Ambeed | A671105-25mg |
Ensaculin |
155773-59-4 | 98% | 25mg |
$663.0 | 2025-03-01 | |
| Ambeed | A671105-50mg |
Ensaculin |
155773-59-4 | 98% | 50mg |
$933.0 | 2025-03-01 | |
| Ambeed | A671105-100mg |
Ensaculin |
155773-59-4 | 98% | 100mg |
$1215.0 | 2025-03-01 |
2H-1-Benzopyran-2-one,7-methoxy-6-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-3,4-dimethyl- Related Literature
-
Philip Williams,Analia Sorribas,Melanie-Jayne R. Howes Nat. Prod. Rep. 2011 28 48
-
Abdur Rehman Sheikh,Anam Arif,Md. Musawwer Khan RSC Adv. 2023 13 11652
-
Fernanda G. Medina,Joaquín G. Marrero,Mariana Macías-Alonso,Magdalena C. González,Iván Córdova-Guerrero,Ariana G. Teissier García,Soraya Osegueda-Robles Nat. Prod. Rep. 2015 32 1472
-
R?mulo F. S. Canto,Flavio A. R. Barbosa,Vanessa Nascimento,Aldo S. de Oliveira,Inês M. C. Brighente,Antonio Luiz Braga Org. Biomol. Chem. 2014 12 3470
Additional information on 2H-1-Benzopyran-2-one,7-methoxy-6-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-3,4-dimethyl-
Chemical Compound CAS No. 155773-59-4: 2H-1-Benzopyran-2-one, 7-methoxy-6-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-3,4-dimethyl
The chemical compound with CAS No. 155773-59-4, commonly referred to as 2H-1-Benzopyran-2-one, 7-methoxy-6-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-3,4-dimethyl, is a complex organic molecule with significant potential in the field of pharmaceutical research. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities and structural versatility. The molecule's structure incorporates a benzopyran skeleton with several substituents, including methoxy groups and a piperazine moiety, which contribute to its unique pharmacological properties.
Recent studies have highlighted the importance of benzopyran derivatives in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The presence of the piperazine ring in this compound adds further complexity to its structure and may enhance its bioavailability and target specificity. Piperazine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and interact with various biological targets.
The synthesis of 2H-1-Benzopyran-2-one, 7-methoxy-6-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-3,4-dimethyl involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, making it more feasible for large-scale production. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality.
In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent antioxidant activity, which is attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. Additionally, it demonstrates moderate anti-inflammatory properties, making it a potential candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.
The methoxy groups present in the molecule play a crucial role in modulating its pharmacokinetic properties. These groups enhance the compound's solubility in both aqueous and lipid environments, improving its absorption and distribution within the body. Furthermore, the dimethyl substitution at positions 3 and 4 contributes to the stability of the molecule and reduces the likelihood of metabolic degradation.
Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed potential binding interactions with key therapeutic targets such as cyclooxygenase (COX) enzymes and nuclear factor-kappa B (NF-kB). Such insights are invaluable for guiding further optimization of the compound's structure to enhance its efficacy and selectivity.
In conclusion, CAS No. 155773-59-4 represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with its favorable pharmacokinetic profile and promising biological activity, positions it as a strong candidate for further development in drug discovery pipelines.
155773-59-4 (2H-1-Benzopyran-2-one,7-methoxy-6-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-3,4-dimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)